Cas no 326912-33-8 ((5E)-5-2-(3-bromophenyl)hydrazin-1-ylidene-2-hydroxy-6-imino-3,4,5,6-tetrahydropyrimidin-4-one)

• Product Name: (5E)-5-2-(3-bromophenyl)hydrazin-1-ylidene-2-hydroxy-6-imino-3,4,5,6-tetrahydropyrimidin-4-one
• CAS No: 326912-33-8
• MF: C₁₀H₈BrN₅O₂
• MW: 310.106820106506
• CID: 5996548
• PubChem ID: 4609466
• Update Time: 2025-07-01

(5E)-5-2-(3-bromophenyl)hydrazin-1-ylidene-2-hydroxy-6-imino-3,4,5,6-tetrahydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-2-(3-bromophenyl)hydrazin-1-ylidene-2-hydroxy-6-imino-3,4,5,6-tetrahydropyrimidin-4-one
• 2,4,5(3H)-Pyrimidinetrione, 6-amino-, 5-[2-(3-bromophenyl)hydrazone]
• SR-01000009734
• F0871-0530
• 6-amino-5-[(3-bromophenyl)diazenyl]-1H-pyrimidine-2,4-dione
• AB00685358-01
• 326912-33-8
• SR-01000009734-1
• (5E)-5-[2-(3-bromophenyl)hydrazin-1-ylidene]-2-hydroxy-6-imino-3,4,5,6-tetrahydropyrimidin-4-one
• (E)-5-(2-(3-bromophenyl)hydrazono)-2-hydroxy-6-imino-5,6-dihydropyrimidin-4(3H)-one
• AKOS003613027

• Inchi： 1S/C10H8BrN5O2/c11-5-2-1-3-6(4-5)15-16-7-8(12)13-10(18)14-9(7)17/h1-4,15H,(H3,12,13,14,17,18)
• InChI Key： VSVZIQYBURDHMA-UHFFFAOYSA-N
• SMILES： C1(=O)N=C(N)C(=NNC2=CC=CC(Br)=C2)C(=O)N1

Computed Properties

• Exact Mass: 308.98614g/mol
• Monoisotopic Mass: 308.98614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.94±0.1 g/cm3(Predicted)
• pka: 4.55±0.40(Predicted)

Additional information on (5E)-5-2-(3-bromophenyl)hydrazin-1-ylidene-2-hydroxy-6-imino-3,4,5,6-tetrahydropyrimidin-4-one

(5E)-5-2-(3-bromophenyl)hydrazin-1-ylidene-2-hydroxy-6-imino-3,4,5,6-tetrahydropyrimidin-4-one: A Comprehensive Overview

The compound with CAS No 326912-33-8, known as (5E)-5-2-(3-bromophenyl)hydrazin-1-ylidene-2-hydroxy-6-imino-3,4,5,6-tetrahydropyrimidin-4-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The pyrimidine ring serves as a central scaffold for various functional groups, making this molecule a promising candidate for drug development and advanced material synthesis.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes, receptors, and nucleic acids. The presence of a hydroxy group and an imino group in this compound suggests potential hydrogen bonding capabilities, which are crucial for molecular recognition and bioavailability. Additionally, the 3-bromophenyl hydrazine moiety introduces electronic diversity and enhances the molecule's reactivity in both biological and chemical environments.

One of the most intriguing aspects of this compound is its structural flexibility. The tetrahydropyrimidine ring allows for conformational changes that can optimize interactions with target molecules. This feature has been leveraged in recent research to design molecules with improved pharmacokinetic profiles. For instance, studies have demonstrated that analogs of this compound exhibit enhanced solubility and stability in physiological conditions, making them suitable for drug delivery systems.

The synthesis of (5E)-5-2-(3-bromophenyl)hydrazin-1-ylidene-2-hydroxy-6-imino-3,4,5,6-tetrahydropyrimidin-4-one involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and continuous flow reactors. These advancements not only improve the efficiency of production but also reduce environmental impact by minimizing waste generation.

In terms of biological activity, this compound has shown promise in several assays. Preclinical studies indicate that it exhibits moderate inhibitory activity against key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling cascades suggests potential applications in the treatment of chronic diseases such as cancer and neurodegenerative disorders. However, extensive clinical trials are required to validate these findings and establish its safety profile.

From a materials science perspective, the unique electronic properties of this compound make it an attractive candidate for applications in optoelectronics and sensors. The conjugated system within the molecule enables efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent breakthroughs in nanotechnology have further expanded its potential by integrating this compound into nanostructured materials for enhanced performance.

In conclusion, (5E)-5-2-(3-bromophenyl)hydrazin-1-ylidene-2-hydroxy-6-imino-3,4,5,6-tetrahydropyrimidin-4-one represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its structural complexity and functional diversity position it as a valuable tool for advancing both therapeutic interventions and technological innovations. As research continues to unravel its full potential, this compound is poised to make significant contributions to the fields of chemistry and beyond.